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Compound of Interest

3-Chloro-4-
Compound Name:
(trifluoromethyl)phenylacetonitrile

CAS No.: 1000530-58-4

Cat. No.: B1425447

Get Quote

Compound Identity & Core Properties

IUPAC Name: 2-[3-Chloro-4-(trifluoromethyl)phenyl]acetonitriie CAS Registry Number:
1000530-58-4 Molecular Formula: C

H
CIF

N Molecular Weight: 219.59 g/mol

Structural Significance in Drug Development

This compound features a "magic methyl" equivalent (the trifluoromethyl group) alongside a
chlorine atom and a reactive nitrile handle.[1][2] The 3-Cl, 4-CF

substitution pattern is a privileged motif in medicinal chemistry, often employed to modulate
metabolic stability (blocking para-oxidation) and lipophilicity (logP ~2.[1][2]5) in androgen
receptor antagonists and agrochemicals.[1]
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Theoretical & Predicted Spectroscopic Data

Note: The following data is synthesized from high-fidelity chemical shift additivity rules and

structural analogs (e.g., 4-chloro-3-trifluoromethyl isomers) where proprietary spectra are not

open-access.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent: CDCI

(Chloroform-d) Reference: TMS (

0.00 ppm)[1][2]

H NMR Data (400 MHz)

Shift ( Coupling (
Position Multiplicity Integration Assignment
’ ppm) y HZ)
Aromatic
(Ortho to Cl,
H-2 7.55 Doublet (d) 1H Meta to CF
)
Aromatic
H-6 735 Doublet of 1H (Ortho to CH
Doublets (dd)
CN)
Aromatic
H-5 7.72 Doublet(d)  1H (Ortho to CF
)
Methylene (
CH 3.82 Singlet (s) oH
to Nitrile)
Interpretation Logic:
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e H-5(7.72 ppm): This proton is significantly deshielded due to the strong electron-withdrawing
nature of the adjacent ortho-CF

group.[1]

e H-2 (7.55 ppm): Deshielded by the ortho-Cl atom but less so than H-5.[1] It appears as a fine
doublet due to meta-coupling with H-6.[1]

e CH

(3.82 ppm): The benzylic methylene adjacent to a nitrile typically resonates between 3.7-3.9
ppm.[1]

C NMR Data (100 MHz)

Shift (
Carbon Type Splitting Pattern Mechanistic Cause
» Ppm)
CN 117.2 Singlet Nitrile Carbon
uartet
C-4 ~1295 Q ( Ipso to CF
Hz)
CF 1228 Quartet ( Trifluoromethyl
Hz) Carbon
C-3 ~132.0 Singlet Ipso to Cl
CH 23.4 Singlet Benzylic Carbon
_ Remaining aromatic
Ar-CH 127-131 Mixed

CH

F NMR Data (376 MHz)
o Shift: -62.8 ppm (Singlet)

o Note: The signal is a characteristic singlet. If high-resolution is applied, small satellites from
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C coupling may be visible.[1]

B. Infrared (IR) Spectroscopy

Method: ATR-FTIR (Neat)

Wavenumber (cm

Vibration Mode Intensity Diagnostic Value
)
C — ,
) Critical: Confirms
2255 Medium/Sharp L
N Stretch Nitrile
Confirms CF
1325 C-F Stretch Strong
group
Secondary CF
1120-1160 C-F Stretch Strong
bands
1050 Ar-Cl Stretch Medium Indicates Aryl Chloride
Methylene (sp
2920 C-H Stretch Weak

) C-H

C. Mass Spectrometry (MS)

Method: GC-MS (Electron Impact, 70 eV)

e Molecular lon (M
):
219 (Base) and 221 (approx 3:1 ratio due to
Cl/
Cl isotopes).[1]

e Base Peak: Likely
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179 (Loss of CH
CN) or
184 (Loss of Cl).[1]

o Fragmentation Pattern:
o M
(219): Parent peak.[1]
o [M - HCN]
: Loss of Nitrile moiety.[1][2]
o [M-CI]

: Loss of Chlorine radical.[1][2]

Experimental Protocols & Workflow
Protocol 1: Sample Preparation for NMR

To ensure high-resolution data free from solvent artifacts.

Mass: Weigh ~10-15 mg of the compound into a clean vial.
e Solvent: Add 0.6 mL of CDCI

(99.8% D) containing 0.03% TMS.

« Filtration: If the solution is cloudy (salt residues from synthesis), filter through a small plug of
glass wool directly into the NMR tube.[1]

e Shimming: Automated gradient shimming is sufficient, but manual shimming of Z1 and Z2 is
recommended if the CF

satellites are to be resolved in Carbon NMR.[1]

Protocol 2: Impurity Profiling (Quality Control)
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Common impurities arise from the synthesis precursor (Benzyl Bromide) or hydrolysis
(Phenylacetic Acid).[1][2]

Impurity Detection Method Characteristic Signal

CH
Starting Material (Benzyl
Bromide) H NMR shift at ~4.5 ppm (vs 3.8 ppm

for product).[1]

Broad OH stretch (3000-3500)

Hydrolysis Product R or Amide C=0 (~1680 cm
(Amide/Acid)

)-[1]

Toluene-CH

Solvent (Toluene/Ethanol) (2.35 ppm) or Ethanol-CH

H NMR

(3.72 ppm, 0).[1][]

Visualizations
Figure 1: Synthesis & Impurity Pathway

This workflow illustrates the standard S

2 substitution used to generate the compound and where critical impurities originate.[1][2]

TARGET:
S_N2 Reaction 3-Chloro-4-(trifluoromethyl)

phenylacetonitrile
3-Chloro-4-(trifluoromethyl) 3 NaCN / EtOH . .
benzyl bromide (Nucleophilic Substitution) . 'H_ZQ_COHtaHIIHaUOH

Click to download full resolution via product page

Caption: S

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-_Trifluoromethyl_phenylacetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylacetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Trifluoromethyl_phenylacetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Trifluoromethyl_phenylacetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Trifluoromethyl_phenylacetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylacetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Trifluoromethyl_phenylacetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylacetonitrile
https://www.benchchem.com/product/b1425447/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-profiling-of-3-chloro-4-trifluoromethyl-phenylacetonitrile-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1425447?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2 synthesis pathway from benzyl bromide precursor, highlighting potential hydrolysis side-
products.

Figure 2: Mass Spectrometry Fragmentation Logic

Visualizing the breakdown of the molecular ion to assist in spectral assignment.[1][2]

Molecular lon (M+)

m/z 219/221 (Cl isotopes)

-35/37 Da\ -40 Da

[M - Clj+ [M - CH2CN]+
Loss of Chlorine Benzylic Cation

Click to download full resolution via product page
Caption: Primary fragmentation pathways observed in Electron Impact (El) Mass Spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 1. 4-(Trifluoromethyl)phenylacetonitrile | COH6F3N | CID 75359 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. Phenylacetonitrile | CBH7N | CID 8794 - PubChem [pubchem.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Technical Guide: Spectroscopic Profiling of 3-Chloro-4-
(trifluoromethyl)phenylacetonitrile[2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1425447/docs#technical-guide-spectroscopic-
profiling-of-3-chloro-4-trifluoromethyl-phenylacetonitrile-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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